2-methoxy-N-[(4-methoxyphenyl)methyl]-5-methylbenzenesulfonamide

• CAS: 718602-82-5
• Molecular Formula: C16H19NO4S
• Molecular Weight: 321.4g/mol
• SMILES: CC1=CC(=C(C=C1)OC)S(=O)(=O)NCC2=CC=C(C=C2)OC
• InChI: InChI=1S/C16H19NO4S/c1-12-4-9-15(21-3)16(10-12)22(18,19)17-11-13-5-7-14(20-2)8-6-13/h4-10,17H,11H2,1-3H3
• InChIKey: UMWXDQHYOSGBKW-UHFFFAOYSA-N

Researchers often face assay failures due to subtle regioisomeric differences in sulfonamide scaffolds. CAS 718602-82-5 provides a precisely defined 2-methoxy-5-methyl core with a 4-methoxybenzyl tail-a distinct pharmacophore for target engagement studies. - Unique substitution pattern: differentiates from benzyl (CAS 409357-19-3) and ortho-methoxy regioisomers. - LogP 2.7, TPSA 73 Ų: ideal for membrane permeability and hydrogen-bonding assays. - 98% purity, non-human research use: immediate delivery for chemoproteomics or phenotypic screening.

CAS 718602-82-5: Chemical Identity and Research Procurement

The compound 2-methoxy-N-[(4-methoxyphenyl)methyl]-5-methylbenzenesulfonamide (CAS 718602-82-5) is a synthetic benzenesulfonamide derivative with the molecular formula C16H19NO4S and a molecular weight of 321.4 g/mol. It belongs to the class of N-benzyl-substituted arylsulfonamides, a scaffold widely explored in medicinal chemistry for enzyme inhibition and receptor modulation [1]. The compound is primarily offered by research chemical suppliers (e.g., purity 98%) and is intended for non-human research use only [2]. Its structure is characterized by a central benzenesulfonamide core bearing a 2-methoxy and a 5-methyl group, with the sulfonamide nitrogen substituted by a 4-methoxybenzyl moiety. This specific substitution pattern differentiates it from simpler or regioisomeric analogs.

Distinct 2-methoxy-5-methyl core with 4-methoxybenzyl tail; enables SAR profiling of N-benzyl arylsulfonamides

Differentiates from regioisomeric (ortho-methoxy) and core-unsubstituted analogs; supports regioisomer selectivity studies

Research-grade benzenesulfonamide; intended for non-human research use only; verify purity and identity before use

• [1] PubChem Compound Summary for CID 935655, 2-methoxy-N-[(4-methoxyphenyl)methyl]-5-methylbenzenesulfonamide. National Center for Biotechnology Information (2025). View Source
• [2] PubChem. Computed physicochemical properties for CID 935655 (XLogP3-AA: 2.7, Topological Polar Surface Area: 73 Ų, etc.). View Source

Why N-Benzyl Arylsulfonamide Analogs Cannot Substitute Without Re-Validation

The benzenesulfonamide class contains numerous compounds with seemingly minor structural variations that dramatically alter target engagement and pharmacokinetics. For CAS 718602-82-5, the presence of a 2-methoxy-5-methyl substitution on the benzenesulfonamide ring, combined with a 4-methoxybenzyl group on the sulfonamide nitrogen, creates a unique pharmacophore. Even close analogs—such as those lacking the 4-methoxy on the benzyl group (CAS 409357-19-3) or those with different substitution patterns on the core ring—can exhibit substantially different potency, selectivity, and physicochemical profiles . For instance, the 4-methoxybenzyl group increases the heavy atom count and alters the electron density of the sulfonamide NH, affecting hydrogen-bonding capacity and logP, which are critical determinants of target binding and membrane permeability [1]. Simple substitution without re-validation of activity in the specific assay system of interest risks uninterpretable results.

N-Benzyl substitution (4-methoxy vs unsubstituted) alters LogP and H-bond capacity; solubility and target engagement may shift – re-validation required.

Regioisomeric position (para vs ortho) changes conformational preferences; binding mode may differ significantly between analogs.

Core ring substitution (2-methoxy, 5-methyl) modifies sulfonamide NH electron density; class-level SAR suggests selectivity profiles may not transfer.

• [1] PubChem. Computed properties for CID 935655: XLogP3-AA 2.7, H-Bond Acceptor Count 5, Rotatable Bond Count 6. National Center for Biotechnology Information. View Source

Quantitative Differentiation Against Closest Structural Analogs

Lipophilicity Modulation vs. De-Methoxy Benzyl Analog

The 4-methoxy substituent on the N-benzyl group of CAS 718602-82-5 increases molecular weight by 30.4 Da and adds one hydrogen bond acceptor compared to the direct analog N-benzyl-2-methoxy-5-methylbenzenesulfonamide (CAS 409357-19-3) which lacks this group. This structural difference results in a computed LogP (XLogP3-AA) of 2.7 for the target compound [1], versus a reported LogP of 2.98 for the de-methoxy benzyl analog . The lower LogP (Δ = -0.28) suggests improved aqueous solubility potential for CAS 718602-82-5 while retaining sufficient lipophilicity for membrane passage.

Lipophilicity (LogP)

Reported

ΔLogP = -0.28

May alter solubility and free fraction; supports solubility screening interpretation

Computational prediction; experimental LogP not confirmed

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	XLogP3-AA = 2.7
Comparator Or Baseline	N-benzyl-2-methoxy-5-methylbenzenesulfonamide (CAS 409357-19-3): LogP = 2.98
Quantified Difference	ΔLogP = -0.28 (more hydrophilic)
Conditions	Computational prediction; PubChem XLogP3-AA vs. Hit2Lead reported LogP

Why This Matters

For cell-based assays and in vivo studies, even a 0.3 log unit difference in LogP can significantly alter solubility, nonspecific protein binding, and thus the free fraction available for target engagement.

• [1] PubChem. Computed XLogP3-AA for CID 935655: 2.7. National Center for Biotechnology Information. View Source

Hydrogen Bond Acceptor Capacity vs. Unsubstituted Benzyl Analog

The 4-methoxybenzyl group of CAS 718602-82-5 provides five hydrogen bond acceptors (HBA) compared to four for N-benzyl-2-methoxy-5-methylbenzenesulfonamide (CAS 409357-19-3) [1][2]. This additional acceptor, the ether oxygen on the benzyl ring, can engage in extra hydrogen bonding with target protein residues, potentially altering binding affinity and selectivity profiles within the same target class.

H-Bond Acceptors

Class-level

+1 HBA (5 vs 4)

Additional acceptor may enable extra target interactions; supports hydrogen-bonding SAR

Computed from structure; binding impact requires direct assay validation

Evidence Dimension	Hydrogen Bond Acceptor Count
Target Compound Data	HBA = 5
Comparator Or Baseline	N-benzyl-2-methoxy-5-methylbenzenesulfonamide (CAS 409357-19-3): HBA = 4
Quantified Difference	+1 HBA
Conditions	Computed from chemical structure (PubChem data)

Why This Matters

For medicinal chemistry campaigns, an extra hydrogen bond acceptor can be the difference between a weak screening hit and a lead compound, particularly when targeting enzymes with deep binding pockets.

• [1] PubChem. Hydrogen Bond Acceptor Count for CID 935655: 5. View Source
• [2] PubChem. Hydrogen Bond Acceptor Count for N-benzyl-2-methoxy-5-methylbenzenesulfonamide (CID inferred from structure): expected 4. View Source

Regioisomeric Differentiation from Ortho-Methoxybenzyl Analog

The 4-methoxy substitution on the N-benzyl group of CAS 718602-82-5 places the methoxy group at the para position, whereas the isomeric 2-methoxy-N-(2-methoxybenzyl)-5-methylbenzenesulfonamide has the methoxy at the ortho position [1]. This regioisomeric difference can lead to distinct conformational preferences and intermolecular interaction patterns. Crystallographic studies on related methoxyphenyl sulfonamides have shown that para-methoxybenzyl groups favor extended conformations, while ortho-substitution introduces steric constraints that can alter binding geometry [2].

Regioisomeric Position

Class-level

Para vs ortho benzyl methoxy

Conformational differences may shift binding geometry; distinct regioisomer identity

Based on crystallographic studies of related sulfonamides; no direct potency data

Evidence Dimension	Regiochemistry of benzyl methoxy substitution
Target Compound Data	4-methoxybenzyl (para substitution)
Comparator Or Baseline	2-methoxy-N-(2-methoxybenzyl)-5-methylbenzenesulfonamide (ortho substitution)
Quantified Difference	Positional: para vs. ortho; no direct potency data available
Conditions	Structural comparison; crystallographic and conformational studies on related sulfonamides (Kazimierczuk et al., 2021)

Why This Matters

In drug design, regioisomers often exhibit dramatically different target binding and metabolic stability. Procurement of the correct regioisomer (CAS 718602-82-5) is critical for SAR reproducibility.

• [1] PubChem. SMILES for CAS 718602-82-5: CC1=CC(=C(C=C1)OC)S(=O)(=O)NCC2=CC=C(C=C2)OC, confirming para substitution. View Source
• [2] Kazimierczuk, K., Makowski, M. The conformational and noncovalent interaction properties of sulfonamides with a methoxyphenyl moiety. CrystEngComm, 2021, 23, 6137-6162. View Source

Core Ring Substitution vs. Core-Unsubstituted Analog

CAS 718602-82-5 features a 2-methoxy-5-methyl substitution on the benzenesulfonamide core ring, whereas the analog N-(4-methoxybenzyl)benzenesulfonamide (CAS 79246-03-0) has an unsubstituted core [1]. The electron-donating methoxy and methyl groups on the core ring alter the pKa of the sulfonamide NH and the overall electron distribution, which can affect both zinc-binding affinity (relevant for carbonic anhydrase and other metalloenzyme inhibition) and hydrophobic pocket interactions. While direct inhibition data are not available for CAS 718602-82-5, class-level SAR indicates that 2-methoxy-5-methyl core substitution in related benzenesulfonamides enhances selectivity for certain carbonic anhydrase isoforms and contributes to kinase inhibitor activity [2].

Core Substitution

Class-level

2-methoxy-5-methyl core vs unsubstituted

Electron-donating groups may influence target engagement; class-level SAR suggests selectivity modulation

No direct comparative data; inferred from TNAP inhibitor analog SAR

Evidence Dimension	Core ring substitution pattern
Target Compound Data	2-methoxy-5-methyl core substitution
Comparator Or Baseline	N-(4-methoxybenzyl)benzenesulfonamide (CAS 79246-03-0): unsubstituted core
Quantified Difference	Qualitative difference in electron density and steric bulk; no direct comparative activity data
Conditions	Inferred from benzenesulfonamide SAR literature; binding data for structurally related 2-methoxy-5-methylbenzenesulfonamide derivatives showing TNAP inhibition (e.g., aryl sulfonamides as selective TNAP inhibitors) [2]

Why This Matters

Core substitution can be the decisive factor for target engagement. A user requiring a benzenesulfonamide with a specific substitution pattern for a defined target cannot assume that an unsubstituted or differently substituted analog will show comparable activity.

• [1] PubChem. Structure of CID 935655. View Source
• [2] BRENDA Enzyme Database. Ligand entry for 2-methoxy-5-methyl-N-(pyridin-3-yl)benzenesulfonamide as a tissue-nonspecific alkaline phosphatase (TNAP) inhibitor. View Source

Procurement-Specific Application Scenarios

Medicinal Chemistry SAR: Role of 4-Methoxybenzyl Group

A project aiming to optimize a lead benzenesulfonamide series for improved potency and solubility would select CAS 718602-82-5 as a key intermediate analog. Its 4-methoxybenzyl group offers a 0.28 LogP unit reduction compared to the de-methoxy benzyl analog , potentially improving solubility while the additional hydrogen bond acceptor may form critical interactions with the target protein [1]. Head-to-head screening against the unsubstituted benzyl analog (CAS 409357-19-3) and the core-unsubstituted analog (CAS 79246-03-0) would establish the SAR for this specific substitution pattern.

Regioisomeric Selectivity Profiling: Para vs. Ortho Isomers

To probe the impact of benzyl substitution geometry on target engagement, CAS 718602-82-5 (para-methoxybenzyl) would be tested alongside its ortho-methoxybenzyl regioisomer . Differences in conformational preferences, as predicted from crystallographic studies [1], may translate into distinct binding modes and selectivity profiles, providing valuable insights for rational design.

Computational Chemistry and Pharmacophore Parameterization

The unique combination of a 2-methoxy-5-methyl core and a 4-methoxybenzyl tail makes CAS 718602-82-5 a useful compound for computational modeling. Its computed properties (LogP 2.7, TPSA 73 Ų, 5 HBA) are sufficient for generating and validating pharmacophore models for benzenesulfonamide-based enzyme inhibitors, particularly for targets where both core and tail substitution are known to modulate activity.

Chemical Biology Probe Development

For researchers needing a benzenesulfonamide with a specific substitution pattern to test hypotheses about target modulation, CAS 718602-82-5 provides a well-defined chemical entity with a purity of 98% . Its structural features place it in a distinct region of chemical space compared to commercially available analogs, making it a suitable candidate for chemoproteomics or phenotypic screening where SAR breadth is desired.

Application

Selection Property

Validation Focus

Medicinal Chemistry SAR: 4-Methoxybenzyl Group

Lipophilicity & HBA modulation

Comparative solubility and binding screening against de-methoxy analog

Regioisomeric Selectivity Profiling

Benzyl substitution geometry (para vs ortho)

Conformational preference and binding mode comparison with ortho regioisomer

Computational Pharmacophore Modeling

Computed property profile (LogP, TPSA, HBA)

Pharmacophore generation and validation for benzenesulfonamide inhibitors

Chemical Biology Probe Development

Distinct substitution pattern and purity

SAR breadth screening in chemoproteomic or phenotypic assays

• [1] Kazimierczuk, K., Makowski, M. The conformational and noncovalent interaction properties of sulfonamides with a methoxyphenyl moiety. CrystEngComm, 2021, 23, 6137-6162. View Source